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Compound of Interest

Compound Name: Finsolv TN

CAS No.: 74565-11-0

Cat. No.: B12644890

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C12-15 Alkyl Benzoate is a versatile synthetic ester that serves as a key excipient in a wide

array of pharmaceutical and cosmetic formulations. It is the ester of benzoic acid and a mixture

of synthetic, long-chain alcohols with carbon chain lengths ranging from 12 to 15.[1][2] This

clear, virtually odorless liquid is valued for its emollient, solubilizing, and texture-enhancing

properties.[3][4][5] In drug development, its ability to dissolve active pharmaceutical ingredients

(APIs), particularly sunscreen agents, makes it an invaluable component in topical and

transdermal delivery systems.[4][6] This technical guide provides an in-depth overview of C12-

15 Alkyl Benzoate, including its chemical identity, physical properties, synthesis, and analytical

characterization.

Chemical Identity and Structure
The International Nomenclature of Cosmetic Ingredients (INCI) name for this compound is C12-

15 Alkyl Benzoate.[3][7] It is a complex mixture of benzoic acid esters, not a single chemical

entity.[1]
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Chemical Name: Benzoic acid, C12-15-alkyl esters[6][8]

CAS Number: 68411-27-8[6][7][8]

EINECS/ELINCS Number: 270-112-4[6][8]

Average Molecular Formula: C20H32O2 (This is an average representation)

Average Molecular Weight: Approximately 304.47 g/mol

The generalized chemical structure of C12-15 Alkyl Benzoate is depicted below. The "R" group

represents a linear or branched alkyl chain containing 12 to 15 carbon atoms.
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Synthesis Workflow of C12-15 Alkyl Benzoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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